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Compound of Interest

Compound Name:
2-Methylindolin-1-amine

hydrochloride

Cat. No.: B122271 Get Quote

An In-depth Technical Guide to 2-Methylindolin-1-amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methylindolin-1-amine
hydrochloride, a key synthetic intermediate in the manufacturing of the diuretic and

antihypertensive agent, Indapamide.[1][2] This document details its molecular structure,

physicochemical properties, and a documented synthesis protocol.

Chemical and Physical Properties
The quantitative properties of 2-Methylindolin-1-amine hydrochloride are summarized in the

table below for easy reference.
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Property Value Source(s)

Molecular Formula C₉H₁₃ClN₂ [1][3][4]

Molecular Weight 184.67 g/mol [1][2][5][6][7][8]

IUPAC Name
2-methyl-2,3-dihydroindol-1-

amine;hydrochloride
[1][3][7]

CAS Number 31529-47-2 [1][3][5]

Appearance
Solid, Almost white or Light

brown crystalline powder
[1][2]

Purity > 95% [1]

Melting Point 170-172 °C [9]

Boiling Point 256.9 °C at 760 mmHg [2]

Flash Point 130.2 °C [2]

Molecular Structure
The molecular structure of 2-Methylindolin-1-amine hydrochloride is depicted below.

Standard chemical identifiers are provided for use in chemical drawing software and

databases.

SMILES:CC1CC2=CC=CC=C2N1N.Cl[1][6]

InChI:InChI=1S/C9H12N2.ClH/c1-7-6-8-4-2-3-5-9(8)11(7)10;/h2-5,7H,6,10H2,1H3;1H[1][3]

[6][7]

InChIKey:RITRKULRSHGFQQ-UHFFFAOYSA-N[1][6]

Molecular representation of 2-Methylindolin-1-amine hydrochloride.

Experimental Protocols
The following section details a method for the preparation of 2-Methylindolin-1-amine
hydrochloride as described in the literature.[9]
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Synthesis of 1-Amino-2-Methylindoline Hydrochloride[9]

Step 1: Dissolution. 135.9 g of 2-methylindoline is dissolved in 750 ml of methanol.

Step 2: Acidification. 100 ml of concentrated hydrochloric acid is added to the solution.

Step 3: Cooling. The solution is then cooled to 15 °C.

Step 4: Nitrosation. A 33% aqueous solution of sodium nitrite is slowly added until the

presence of excess nitrite is detected.

Step 5: Reaction. The reaction mixture is stirred for 30 minutes.

Step 6: Reduction. Following the stirring, 100 g of ammonium chloride is added to the

mixture.

Step 7: Further Reaction. The mixture is stirred for an additional period to complete the

reduction to the N-amino compound.

Step 8: Isolation. The product, 1-Amino-2-methylindoline hydrochloride, is isolated from the

reaction mixture. The resulting product has a melting range of 170°-172° C.[9]
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Reactants

Synthesis Process Product

2-methylindoline

Dissolve 2-methylindoline
in MethanolMethanol

HCl

Add HCl and cool to 15°C

NaNO2

Add NaNO2 solution

NH4Cl

Add NH4Cl for reductionStir for 30 minutes Stir to complete reaction 2-Methylindolin-1-amine hydrochloride

Click to download full resolution via product page

Workflow for the synthesis of 2-Methylindolin-1-amine hydrochloride.

Biological Activity and Signaling Pathways
2-Methylindolin-1-amine hydrochloride is primarily recognized as a synthetic intermediate

and an impurity in the production of Indapamide.[1][2][7] As such, there is no publicly available

information detailing its specific biological activity or associated signaling pathways. Research

is focused on its synthesis and its role as a precursor rather than its pharmacological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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